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Biological Experimental Support & Key Concentration /
i Observed Effect o
Domain Findings Dosage Used
Physiological Modulates cortisol Maintained elevated salivary ~200 - 700 uM
Effects levels; increases cortisol in women; increased skin  (ecologically relevant) to
sympathetic arousal  conductance [1] [3]. 10 mM (high) [1] [4].
[1] [2].
Social Promotes positive Enhanced positive mood and 250 uM to 6.25 mM in
Cognition & mood; reduces reduced tension in women, often mood studies; effects
Mood negative feelings [5]  in a context-dependent manner can be experimenter-
[6]. [5] [1]. gender dependent [5]
[1].
Social Increases perceived  Men rated as more attractive by 500 uM (speed-dating);
Behavior & attractiveness and women in a speed-dating 200-700 pM (face
Perception dominance of men context; increased perceived perception) [1] [2].

[5] [1] [2].

Modulation of
Aggression

Sex-dependent
effects on reactive
and proactive
aggression [2].

dominance of male faces [1] [2].

Reduced reactive and proactive
aggression in men; increased
reactive aggression in women

[2].

500 uM (ecologically
relevant concentration)

2].
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Biological Observed Effect E_xpEfrimentaI Support & Key Concentration /
Domain Findings Dosage Used
Cooperative Increases Men made larger offers in 30 mg of synthetic AND
Behavior cooperation among ultimatum and dictator games, (supra-physiological) [3].
men [3]. indicating more cooperative
behavior [3].
Neural Activates the fMRI/PET studies show Various, from 0.001 mM
Activation hypothalamus and hypothalamic activation in (low) to 10 mM (high);
social cognition heterosexual women and response can be
brain networks [5] homosexual men; specific brain concentration and sex-
[4] [7]. network activation varies with specific [4].

sexual orientation and gender
identity [4] [7].

Detailed Experimental Protocols

To help you evaluate or replicate these findings, here are the methodologies for key experiments cited above.

e 1. Aggression Modulation Task [2]

o Objective: To investigate the sex-specific effects of androstadienone on reactive and proactive
aggression.

o Stimuli: Androstadienone (500 pM) or a control solution (1% clove oil in propylene glycol) was
prepared. The concentration was chosen to be ecologically relevant, matching levels found in
fresh apocrine sweat (~440 yM).

o Procedure: In a double-blind, between-participants design, 206 participants were exposed to
the odor stimuli via nosepieces. They then performed two computer-based tasks:

= Reactive Aggression Task: Participants responded to provocation from a virtual
opponent.

= Proactive Aggression Task: Participants made unprovoked decisions to aggress
against an opponent for financial gain.

o Controls: The olfactory stimuli were masked with clove oil to prevent conscious discrimination.
Female participants were tested during the periovulatory phase of their menstrual cycles to
control for hormonal fluctuations.

e 2. Social Decision-Making (Cooperation) Task [3]
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o Objective: To test if androstadienone influences cooperative and generous behavior in men.
o Stimuli: Male participants were exposed to 30 mg of synthetic androstadienone or a placebo
control via a nasal inhaler.
o Procedure: After a 60-minute waiting period for the compound to take effect, participants
played two economic games:
= Ultimatum Game: One player (the Proposer) decides how to split a sum of money with
another (the Responder), who can accept or reject the offer (a rejection results in neither
player getting money).
= Dictator Game: The Proposer decides how to split the money, and the Responder must
accept the decision.
o Measures: The level of cooperation was quantified by the offer size made by participants acting
as Proposers. Salivary cortisol and testosterone levels were also measured.

¢ 3. Neuroimaging (fMRI) Protocol [4]

o Objective: To map the brain's response, particularly in the hypothalamus, to different
concentrations of androstadienone.

o Stimuli: Three concentrations of androstadienone (10 mM "high", 0.1 mM "medium", 0.001 mM
"low") and a control odor (1-butanol) were delivered using a computer-controlled air-dilution
olfactometer.

o Procedure: Participants (heterosexual men and women) were screened for the ability to smell
androstadienone to exclude anosmics. During the fMRI scan, olfactory stimuli were delivered in
a block design while participants breathed through their mouths.

o Imaging & Analysis: Brain activation was measured using BOLD fMRI. Data were analyzed to
compare hypothalamic activation between sexes and across different odor concentrations,
controlling for general olfactory processing using the control odor.

Proposed Signaling and Experimental Pathways

The diagrams below outline the proposed biological pathway of androstadienone and a generalized workflow

for conducting research in this field.

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0040993
https://www.smolecule.com/products/s606906?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

Secretion in male sweat/semen

Olfactory Detection

Brain Activation
(Hypothalamus, Social Cognition Networks)

Physiological Effects

(+ Cortisol, 1 Arousal) Cognitive & Behavioral Effects

Behavioral Modulation

Mood Modulation Altered Social Perception
(1 Positive Affect) (1 Attractiveness/Dominance)

(Aggression, Cooperation)

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 47 Tech Support


https://www.smolecule.com/products/s606906?utm_src=pdf-body-img
https://www.smolecule.com/products/s606906?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

G:ormulate Hypothesis)

1. Stimulus Preparation
(AND in masked carrier, e.g., clove oil)

2. Experimental Design
(Double-blind, placebo-controlled)

3. Odor Exposure

4. Behavioral/Cognitive Task

5. Data Collection (e.g., Economic Games) G.g., Aggression Tasks) G.g., fMRI/Neuroimaginga

6. Data Analvsis Behavioral Self-reported Physiological Brain Activation
: y Responses Mood/Attraction Measures (Cortisol) Data

Click to download full resolution via product page

Key Interpretations & Research Notes

¢ A Putative, Not Proven, Pheromone: The scientific community consistently refers to
androstadienone as a "putative™ human pheromone [5] [1]. While evidence for its bioactivity is

growing, its classification as a true pheromone—triggering a specific, innate behavioral response—
remains debated and requires more research [5].
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e Context is Crucial: The effects of androstadienone are not automatic. They appear to be highly
dependent on context, the gender of both the participant and the experimenter, and individual
differences [5] [1].

¢ Sexual Dimorphism: A key feature of androstadienone's bioactivity is its sexually dimorphic nature.
However, this is not absolute. While many studies show stronger effects in heterosexual women,
some physiological and neural effects are also observed in men, and the response patterns can vary
with sexual orientation and gender identity [4] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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